3-Bromo-2-ethoxybenzoic acid

• IUPAC Name: 3-bromo-2-ethoxybenzoic acid
• InChI: InChI=1S/C9H9BrO3/c1-2-13-8-6(9(11)12)4-3-5-7(8)10/h3-5H,2H2,1H3,(H,11,12)
• InChI Key: BYAFUEVISDSIDD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC=C1Br)C(=O)O
• Molecular Formula: C9H9BrO3
• Molecular Weight: 245.07 g/mol
• CAS No.: 1275532-56-3

Description

“3-Bromo-2-ethoxybenzoic acid” is an organic compound. It is a derivative of benzoic acid, which is widely used in organic synthesis.

Molecular Structure Analysis

The molecular formula of “this compound” is C9H9BrO3. The structure of similar compounds like “3-Bromo-2-hydroxybenzoic acid” has been studied, and it was found that the molecule is almost planar.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 231.04. It has a density of 1.6±0.1 g/cm3, a boiling point of 327.6±27.0 °C at 760 mmHg, and a flash point of 151.9±23.7 °C.

Safety and Hazards

The safety data sheet for a similar compound, “3-Bromobenzoic acid”, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid dust formation, avoid breathing mist, gas or vapors, avoid contacting with skin and eye, and use personal protective equipment.

Future Directions

“3-Bromo-2-ethoxybenzoic acid” could potentially be used in the synthesis of new compounds. For instance, “5-Bromo-2-chloro-4-(methoxycarbonyl)benzoic acid” is a key intermediate in the synthesis of a family of promising SGLT2 inhibitors currently in preclinical and phase I studies for diabetes therapy.

Mechanism of Action

Mode of Action

The exact mode of action of 3-Bromo-2-ethoxybenzoic acid is currently unknown due to the lack of research on this specific compound. It’s worth noting that benzoic acid derivatives often exert their effects by interacting with enzymes or receptors in the body, altering their function .

Biochemical Pathways

Benzoic acid derivatives can potentially influence a variety of biochemical pathways depending on their specific targets .

Pharmacokinetics

These properties would greatly influence the bioavailability of the compound, determining how much of the compound reaches its target sites in the body .

Result of Action

The effects would likely depend on the specific targets of the compound and how it interacts with them .

Action Environment

Environmental factors such as pH, temperature, and the presence of other compounds can influence the action, efficacy, and stability of this compound. Specific details about how these factors affect this compound are currently unknown .